Cas no 81678-27-5 (4H-1,2,4-Triazole, 4-methyl-3-[(phenylmethyl)thio]-)

4H-1,2,4-Triazole, 4-methyl-3-[(phenylmethyl)thio]- structure
81678-27-5 structure
Product Name:4H-1,2,4-Triazole, 4-methyl-3-[(phenylmethyl)thio]-
CAS No:81678-27-5
MF:C10H11N3S
MW:205.279440164566
CID:1804275
Update Time:2024-11-27

4H-1,2,4-Triazole, 4-methyl-3-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • 4H-1,2,4-Triazole, 4-methyl-3-[(phenylmethyl)thio]-
    • Inchi: 1S/C10H11N3S/c1-13-8-11-12-10(13)14-7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3
    • InChI Key: RJHHDTWFWCTHLK-UHFFFAOYSA-N
    • SMILES: N1=CN(C)C(SCC2=CC=CC=C2)=N1

Experimental Properties

  • Density: 1.20±0.1 g/cm3(Predicted)
  • Melting Point: 79-82 °C(Solv: toluene (108-88-3))
  • Boiling Point: 379.1±35.0 °C(Predicted)
  • pka: 1.85±0.10(Predicted)

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